(2R,3R)-2-[2-(4-Fluorophenyl)pyrazol-3-yl]oxolane-3-carboxylic acid

• IUPAC Name: (2R,3R)-2-[2-(4-fluorophenyl)pyrazol-3-yl]oxolane-3-carboxylic acid
• InChI: InChI=1S/C14H13FN2O3/c15-9-1-3-10(4-2-9)17-12(5-7-16-17)13-11(14(18)19)6-8-20-13/h1-5,7,11,13H,6,8H2,(H,18,19)/t11-,13-/m1/s1
• InChI Key: PTBSLZXOEYOSSN-DGCLKSJQSA-N
• Canonical SMILES: C1COC(C1C(=O)O)C2=CC=NN2C3=CC=C(C=C3)F
• Isomeric SMILES: C1CO[C@H]([C@@H]1C(=O)O)C2=CC=NN2C3=CC=C(C=C3)F
• Molecular Formula: C14H13FN2O3
• Molecular Weight: 276.26 g/mol

Description

(2R,3R)-2-[2-(4-Fluorophenyl)pyrazol-3-yl]oxolane-3-carboxylic acid, also known as FPOP, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in research. FPOP is a derivative of pyrazole, a five-membered aromatic ring containing two nitrogen atoms, and oxolane, a five-membered cyclic ether. In

Scientific Research Applications

Scientific Research Applications:

Pharmacokinetics and Metabolism

Research often focuses on understanding how compounds like benzodiazepines and fluorinated analogs are metabolized and eliminated in the body. For example, studies on designer benzodiazepines such as flubromazepam and its derivatives, including flubromazolam, have been characterized using various analytical techniques to gain preliminary data on their pharmacokinetic properties (Moosmann et al., 2013). These studies contribute to the understanding of the safety, efficacy, and potential therapeutic applications of new pharmacological agents.

Environmental and Human Exposure Analysis

Investigations into the environmental presence and human exposure to various compounds, including pyrethroids and perfluorinated compounds, are crucial. For example, research on the environmental exposure to organophosphorus and pyrethroid pesticides in children (Babina et al., 2012) and the detection of fluorotelomer alcohols in indoor environments (Schlummer et al., 2013) provide insights into the routes of exposure and potential health risks associated with these chemicals.

Safety and Toxicity Studies

Safety and toxicity evaluations are integral to the development of new drugs and chemicals. Research on the safety and dosimetry of novel radiotracers (Brier et al., 2022) or the assessment of exposure risks from pesticide use (Wei et al., 2012) contribute to regulatory decisions and the development of guidelines for safe use.